Cas no 819792-11-5 (Carbonic acid, bis(2-ethylbutyl) ester)

• Product name: Carbonic acid, bis(2-ethylbutyl) ester
• CAS No: 819792-11-5
• MF: C₁₃H₂₆O₃
• MW: 230.34400
• CID: 702465
• PubChem ID: 11218481

Carbonic acid, bis(2-ethylbutyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, bis(2-ethylbutyl) ester
• bis(2-ethylbutyl) carbonate
• di(2-ethylbutyl)carbonate
• DTXSID30459108
• 819792-11-5
• SCHEMBL730130

• Inchi： InChI=1S/C13H26O3/c1-5-11(6-2)9-15-13(14)16-10-12(7-3)8-4/h11-12H,5-10H2,1-4H3
• InChI Key： JTMPOYHOKNOLNQ-UHFFFAOYSA-N
• SMILES： CCC(CC)COC(=O)OCC(CC)CC

Computed Properties

• Exact Mass: 230.18800
• Monoisotopic Mass: 230.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 4.6

Experimental Properties

• PSA: 35.53000
• LogP: 4.01200